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Compound of Interest

Compound Name: 6-Methoxy-2-naphthonitrile

Cat. No.: B181084 Get Quote

A Technical Guide to the Safe Handling of 2-
Cyano-6-methoxynaphthalene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and hazard

information for 2-Cyano-6-methoxynaphthalene. Due to the limited availability of a specific

Safety Data Sheet (SDS) for this compound, this guide synthesizes information from closely

related naphthalene derivatives, general knowledge of aromatic nitriles, and available

experimental protocols. This guide is intended to equip laboratory personnel with the necessary

knowledge to mitigate risks and implement safe handling practices.

Chemical and Physical Properties
2-Cyano-6-methoxynaphthalene is a substituted naphthalene compound. Its physical and

chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 67886-70-8 [1][2]

Molecular Formula C₁₂H₉NO

Molecular Weight 183.21 g/mol

Melting Point 106-107 °C [1]

Boiling Point 205-208 °C at 14 mm Hg [1]

Appearance
Likely a solid at room

temperature
Inferred

Hazard Identification and Toxicity Profile
A specific toxicity profile for 2-Cyano-6-methoxynaphthalene is not readily available. However,

based on its chemical structure—an aromatic nitrile—and data from related compounds, a

qualitative hazard assessment can be made.

General Hazards of Aromatic Nitriles:

Organic nitriles can be toxic and may release cyanide in the body. The toxicity of nitriles can

vary significantly based on their chemical structure.[3][4][5][6]

Exposure routes include inhalation, ingestion, and skin absorption.[5]

Symptoms of nitrile poisoning can be similar to cyanide poisoning and may include

neurological, hepatic, cardiovascular, and gastrointestinal disorders.[4]

Inferred Hazards based on Related Naphthalene Derivatives:

2-Methoxynaphthalene, a related compound, is considered a hazardous substance.[7] It can

be harmful if ingested and is very toxic to aquatic life.[7]

2-Acetyl-6-methoxynaphthalene may cause eye, skin, and respiratory tract irritation.[8]

Based on this information, 2-Cyano-6-methoxynaphthalene should be handled as a hazardous

substance with potential for irritation and toxicity.
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Handling and Storage
Prudent laboratory practices should be employed when handling 2-Cyano-6-

methoxynaphthalene.

Aspect Recommendation

Ventilation
Use in a well-ventilated area, preferably in a

chemical fume hood.[7][8]

Personal Protective Equipment (PPE)
- Safety glasses or goggles.- Chemical-resistant

gloves.- Laboratory coat.

Hygiene

- Avoid contact with skin, eyes, and clothing.-

Wash hands thoroughly after handling.- Do not

eat, drink, or smoke in the laboratory.[7]

Storage

- Store in a tightly closed container.- Keep in a

cool, dry, and well-ventilated area.- Store away

from incompatible materials such as strong

oxidizing agents.[8]

First Aid and Emergency Procedures
In case of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of water or milk. Seek

immediate medical attention.[8]

Fire Fighting Measures:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[9]

Hazardous Combustion Products: May produce toxic fumes of carbon monoxide, carbon

dioxide, and nitrogen oxides when heated to decomposition.

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9]

Experimental Protocols
The following is a reported synthesis method for 2-Cyano-6-methoxynaphthalene.

Synthesis of 2-Cyano-6-methoxynaphthalene:[10]

Reactants: 2-bromo-6-methoxynaphthalene, copper(I) cyanide, and N-methyl-2-pyrrolidone.
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Procedure:

A mixture of 2-bromo-6-methoxynaphthalene (2.00 g), copper(I) cyanide (1.80 g), and N-

methyl-2-pyrrolidone (35 mL) is stirred and refluxed at 202 °C for 40 minutes.[10]

After cooling to room temperature, CHCl₃ (100 mL) and H₂O (100 mL) are added.[10]

The organic layer is separated, dried, and the solvent is evaporated.[10]

N-methyl-2-pyrrolidone is removed by distillation under reduced pressure.[10]

The residue is purified by column chromatography on silica gel (eluent: hexane:toluene =

1:2) to yield 2-cyano-6-methoxynaphthalene.[10]

Visualizations
Experimental Workflow for Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://kanazawa-u.repo.nii.ac.jp/record/10022/files/TE-PR-MAEDA-H-129.pdf
https://kanazawa-u.repo.nii.ac.jp/record/10022/files/TE-PR-MAEDA-H-129.pdf
https://kanazawa-u.repo.nii.ac.jp/record/10022/files/TE-PR-MAEDA-H-129.pdf
https://kanazawa-u.repo.nii.ac.jp/record/10022/files/TE-PR-MAEDA-H-129.pdf
https://kanazawa-u.repo.nii.ac.jp/record/10022/files/TE-PR-MAEDA-H-129.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Workup

Purification

Mix 2-bromo-6-methoxynaphthalene,
copper(I) cyanide, and NMP

Stir and reflux at 202°C for 40 min

Cool to room temperature

Add CHCl3 and H2O

Separate organic layer

Dry and evaporate solvent

Distill NMP under reduced pressure

Purify by column chromatography

2-Cyano-6-methoxynaphthalene

 

Start

Assess Chemical Hazards
(Review SDS/Literature)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Weigh/Transfer Chemical

Perform Reaction/Procedure

Clean Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands

End
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Exposure Event

Move to Fresh Air

 Inhalation 

Flush with Water for 15 min

 Skin Contact 

Flush Eyes for 15 min

 Eye Contact 

Rinse Mouth, Do NOT Induce Vomiting

 Ingestion 

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and hazard information for 2-Cyano-6-
methoxynaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181084#safety-handling-and-hazard-information-for-
2-cyano-6-methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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